Cas no 46323-27-7 (1-(phenylmethyl)-1H-Imidazole-2-carbonitrile)

• Product Name: 1-(phenylmethyl)-1H-Imidazole-2-carbonitrile
• CAS No: 46323-27-7
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 1112691
• PubChem ID: 11030475
• Update Time: 2025-04-20

1-(phenylmethyl)-1H-Imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(phenylmethyl)-1H-Imidazole-2-carbonitrile
• 1-benzylimidazole-2-carbonitrile
• 1H-Imidazole-2-carbonitrile, 1-(phenylmethyl)-
• 46323-27-7
• 1-benzyl-1H-imidazole-2-carbonitrile
• DTXSID10452531
• IYJCCWWFXUVDEC-UHFFFAOYSA-N
• AKOS015905907
• SCHEMBL9638042
• 1-benzyl-2-cyanoimidazole
• DB-201556

• Inchi： 1S/C11H9N3/c12-8-11-13-6-7-14(11)9-10-4-2-1-3-5-10/h1-7H,9H2
• InChI Key： IYJCCWWFXUVDEC-UHFFFAOYSA-N
• SMILES： N1(C(C#N)=NC=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 183.079647300g/mol
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles